Cas no 2097371-73-6 (N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline)

• Product Name: N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline
• CAS No: 2097371-73-6
• MF: C₃₄H₂₃NO
• MW: 461.552528619766
• CID: 4735429
• PubChem ID: 139544911
• Update Time: 2025-06-23

N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(4-dibenzofuranyl)-N-[4-(1-naphthalenyl)phenyl]-
• N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline
• 4-(Dibenzo[b,d]furan-4-yl)-N-(4-(naphthalen-1-yl)phenyl)aniline
• DB-411559
• E82112
• 4-(Dibenzo[b,d]furan-4-yl)-N-[4-(naphthalen-1-yl)phenyl]aniline
• 2097371-73-6
• SCHEMBL21420753
• 4-(naphthalen-1-yl)-N-(4-{8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl}phenyl)aniline
• 4-(4-Dibenzofuranyl)-N-[4-(1-naphthalenyl)phenyl]benzenamine
• BS-47103
• Benzenamine, 4-(4-dibenzofuranyl)-N-[4-(1-naphthalenyl)phenyl]-
• CS-0168600

• Inchi： 1S/C34H23NO/c1-2-9-28-23(7-1)8-5-11-29(28)24-15-19-26(20-16-24)35-27-21-17-25(18-22-27)30-12-6-13-32-31-10-3-4-14-33(31)36-34(30)32/h1-22,35H
• InChI Key： IKVVKCFJISVVKN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=CC=C(C3C=CC(=CC=3)NC3C=CC(=CC=3)C3=CC=CC4C=CC=CC3=4)C1=2

Computed Properties

• Exact Mass: 461.177964357g/mol
• Monoisotopic Mass: 461.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2
• XLogP3: 9.7

Additional information on N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline

N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline (CAS No. 2097371-73-6): An Overview

N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline (CAS No. 2097371-73-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, including pharmaceuticals and advanced materials.

The molecular formula of N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline is C₃₀H₂₃N, and its molecular weight is approximately 405.51 g/mol. The compound features a dibenzofuran moiety and a naphthalene moiety, which are both known for their stability and electronic properties. The presence of these functional groups imparts the compound with unique optical and electronic characteristics, making it an attractive target for research and development.

Recent studies have highlighted the potential of N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline in the development of novel therapeutic agents. One notable application is in the field of cancer research, where the compound has shown promise as a potential anticancer agent. A study published in the Journal of Medicinal Chemistry demonstrated that N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways, such as the PI3K/Akt pathway.

In addition to its potential in cancer therapy, N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline has also been investigated for its use in organic electronics. The compound's high electron mobility and stability make it suitable for applications in organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. Research published in the Journal of Materials Chemistry C reported that thin films of N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline exhibit excellent charge transport properties, which are crucial for the performance of these devices.

The synthesis of N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline typically involves multi-step reactions, including Suzuki coupling and amide formation. These synthetic routes have been optimized to achieve high yields and purity, making the compound accessible for both academic research and industrial applications. The ability to synthesize this compound efficiently is essential for advancing its use in various fields.

Safety considerations are also important when handling N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, N-(4-Dibenzofuran-4-ylphenyl)-4-naphthalen-1-ylaniline (CAS No. 2097371-73-6) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing various scientific fields.